1-(Cyclopropylmethoxy)-4-fluoro-2-nitrobenzene
Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
1-(Cyclopropylmethoxy)-4-fluoro-2-nitrobenzene's structural features and synthesis processes have been studied extensively. For example, 1-Fluoro-2,5-dimethoxy-4-nitrobenzene was synthesized with a high yield through the reaction of commercial 2-fluoro-1,4-dimethoxybenzene with nitric acid, and its structure was confirmed by X-ray crystallography (Sweeney, McArdle, & Aldabbagh, 2018).
Molecular Geometry and Rotational Barriers
The molecular geometries and internal rotational barriers of compounds, including 1-fluoro-2-nitrobenzene, have been analyzed using density functional theory. This research provides insights into the deformations of the phenyl ring and distortions of the nitro group and its ortho-substituents (Chen & Chieh, 2002).
Reduction Reactions
Research on the reduction of heterocycle and fluorine-containing nitroaromatics, including 4-fluoronitrobenzene, under microwave irradiation, offers insights into the reduction processes of similar compounds (Spencer, Rathnam, Patel, & Anjum, 2008).
Antioxidant Studies
Studies on the synthesis of macroacyclic Schiff-base complexes containing homopiperazine moieties have included the reaction of 1-Fluoro-2-nitrobenzene. These studies extend our understanding of the antioxidant activity of these compounds (Keypour, Mahmoudabadi, Shooshtari, Bayat, Soltani, Karamian, & Farida, 2020).
Statistical Analysis of Molecular Ordering
Comparative statistical analyses of the molecular ordering of smectogenic compounds have been performed. These studies, which include quantum mechanics and intermolecular force evaluations, provide valuable insights into the behaviors of compounds like this compound (Ojha, 2005).
properties
IUPAC Name |
1-(cyclopropylmethoxy)-4-fluoro-2-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FNO3/c11-8-3-4-10(9(5-8)12(13)14)15-6-7-1-2-7/h3-5,7H,1-2,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHXIEYMQIBVUOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=C(C=C(C=C2)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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